Cas no 1257525-77-1 (Thiamine-[13C4].HCl)

• Product Name: Thiamine-[13C4].HCl
• CAS No: 1257525-77-1
• MF: C₁₂H₁₈Cl₂N₄OS
• MW: 341.239138126373
• CID: 1058105
• PubChem ID: 329764629
• Update Time: 2025-06-07

Thiamine-[13C4].HCl Chemical and Physical Properties

Names and Identifiers

• Thiamine-[13C4].HCl
• Thiamine monochloride-13C4 (hydrochloride)
• CS-0129231
• 1257525-77-1
• Thiamine monochloride-C13 (hydrochloride)
• Thiamine-(4-methyl-13C-thiazol-5-yl-13C3) hydrochloride
• Thiamine-(4-methyl-13C-thiazol-5-yl-13C3) hydrochloride, 99 atom % 13C, 98% (CP)
• HY-N0680S
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-(113C)methyl-(2,4,5-13C3)1,3-thiazol-3-ium-5-yl]ethanol;chloride;hydrochloride

• MDL： MFCD17015237
• Inchi： 1S/C12H17N4OS.2ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);2*1H/q+1;;/p-1/i1+1,7+1,8+1,11+1;;
• InChI Key： DPJRMOMPQZCRJU-VJFONHOHSA-M
• SMILES： Cl.[Cl-].S1[13CH]=[N+](CC2=CN=C(C)N=C2N)[13C]([13CH3])=[13C]1CCO

Computed Properties

• Exact Mass: 340.071
• Monoisotopic Mass: 340.071
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Melting Point: 250 °C (dec) (lit.)

Thiamine-[13C4].HCl Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Thiamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Thiamines

Additional information on Thiamine-[13C4].HCl

Professional Introduction to Thiamine-[13C4].HCl (CAS No: 1257525-77-1)

Thiamine-[13C4].HCl is a specialized isotope-labeled derivative of thiamine (vitamin B1), characterized by the incorporation of four carbon-13 atoms. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No: 1257525-77-1, has garnered significant attention in the field of biochemical research and pharmaceutical development due to its unique properties and applications. The use of stable isotopes, such as carbon-13, in biochemical compounds enables researchers to track metabolic pathways and study enzyme kinetics with high precision, making Thiamine-[13C4].HCl a valuable tool in both academic and industrial settings.

The molecular structure of Thiamine-[13C4].HCl consists of a thiazole ring and a pyrimidine ring, which are linked by a methylene bridge. The presence of four carbon-13 atoms at specific positions in the molecule allows for detailed isotopic labeling studies. This modification enhances the compound's utility in nuclear magnetic resonance (NMR) spectroscopy, enabling researchers to obtain high-resolution structural information and kinetic data. The hydrochloride salt form (.HCl) improves solubility and stability, making it more suitable for various experimental applications.

In recent years, advancements in metabolomics and proteomics have highlighted the importance of isotope-labeled compounds in understanding complex biological systems. Thiamine-[13C4].HCl has been employed in studies focusing on thiamine metabolism and its role in cellular processes. Research has demonstrated that this labeled thiamine can be used to trace the incorporation of thiamine into metabolic pathways, providing insights into its utilization and degradation within cells. Such studies are crucial for developing new therapeutic strategies and understanding the mechanisms underlying vitamin B1 deficiency.

The application of Thiamine-[13C4].HCl extends beyond basic research. In pharmaceutical development, this compound serves as an intermediate in the synthesis of novel drug candidates targeting metabolic disorders. The ability to monitor the incorporation of labeled thiamine into drug molecules allows for the optimization of synthetic pathways and the assessment of drug efficacy. Additionally, Thiamine-[13C4].HCl has been used in clinical trials to study the pharmacokinetics of thiamine derivatives, providing valuable data on their absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent studies have also explored the potential of Thiamine-[13C4].HCl in diagnostic applications. By leveraging its NMR properties, researchers have developed methods for detecting thiamine deficiencies non-invasively. This approach holds promise for improving early diagnosis and treatment monitoring in patients with metabolic disorders associated with vitamin B1 deficiency. Furthermore, the compound has been utilized in combination with other isotopically labeled vitamins to create comprehensive metabolic profiling tools, enhancing our understanding of nutrient interactions within biological systems.

The synthesis of Thiamine-[13C4].HCl represents a significant achievement in organic chemistry and isotope labeling techniques. The process involves multiple steps, including the selective incorporation of carbon-13 atoms into the thiamine molecule followed by salt formation with hydrochloric acid. Advanced synthetic methodologies have been developed to ensure high yield and purity, making it feasible for large-scale production. These advancements have opened new avenues for research and application in fields such as biochemistry, pharmacology, and medical diagnostics.

The future prospects of Thiamine-[13C4].HCl are promising, with ongoing research exploring its potential in personalized medicine and precision healthcare. As our understanding of metabolic pathways continues to evolve, the demand for high-quality isotope-labeled compounds like Thiamine-[13C4].HCl will undoubtedly increase. Its versatility and precision make it an indispensable tool for researchers seeking to unravel the complexities of biological systems at the molecular level.

In conclusion, Thiamine-[13C4].HCl, with its CAS number CAS No: 1257525-77-1, represents a significant advancement in biochemical research and pharmaceutical development. Its unique isotopic labeling properties enable detailed studies on thiamine metabolism and its role in cellular processes. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is set to grow exponentially.